Cas no 24455-25-2 (bis(4-chlorothiophenyl)oxalate)

bis(4-chlorothiophenyl)oxalate structure
24455-25-2 structure
Product Name:bis(4-chlorothiophenyl)oxalate
CAS No:24455-25-2
MF:C14H8Cl2O2S2
MW:343.248119354248
CID:913109
PubChem ID:520129
Update Time:2025-04-19

bis(4-chlorothiophenyl)oxalate Chemical and Physical Properties

Names and Identifiers

    • bis(4-chlorothiophenyl)oxalate
    • 1-S,2-S-bis(4-chlorophenyl) ethanebis(thioate)
    • 1,2-bis(4-chlorophenylthio)ethane-1,2-dione
    • 1,2-dithio-oxalic acid S,S'-bis-(4-chloro-phenyl ester)
    • 1,2-Dithio-oxalsaeure-S,S'-bis-(4-chlor-phenylester)
    • AC1LATRE
    • AG-E-72893
    • CTK4F3710
    • Dithiooxalsaeure-S,S-bis-(4-chlor-phenylester)
    • S,S-bis(4-chlorophenyl) dithiooxalate
    • AKOS024370944
    • NDEFWMFSVXHDCR-UHFFFAOYSA-N
    • DTXSID60334257
    • 24455-25-2
    • Inchi: 1S/C14H8Cl2O2S2/c15-9-1-5-11(6-2-9)19-13(17)14(18)20-12-7-3-10(16)4-8-12/h1-8H
    • InChI Key: NDEFWMFSVXHDCR-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)SC(C(=O)SC1C=CC(=CC=1)Cl)=O

Computed Properties

  • Exact Mass: 341.93444
  • Monoisotopic Mass: 341.9342772g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 315
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.9
  • Topological Polar Surface Area: 84.7Ų

Experimental Properties

  • Density: 1.51
  • Boiling Point: 445.7°C at 760 mmHg
  • Flash Point: 223.4°C
  • Refractive Index: 1.687
  • PSA: 34.14
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